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Compound of Interest

Compound Name: N-Boc-2-(1-Iminoethyl)hydrazine

Cat. No.: B8064478 Get Quote

Technical Guide: N-Boc-2-(1-
Iminoethyl)hydrazine
To: Researchers, Scientists, and Drug Development Professionals

Subject: In-Depth Technical Overview of N-Boc-2-(1-Iminoethyl)hydrazine (CAS 851535-08-

5)

Introduction
N-Boc-2-(1-iminoethyl)hydrazine, also known as tert-butyl 2-(1-iminoethyl)hydrazine-1-

carboxylate, is a protected hydrazine derivative. The presence of the tert-butoxycarbonyl (Boc)

protecting group enhances its stability and selectivity in various organic syntheses, making it a

valuable building block in medicinal chemistry and drug development. The iminoethyl group

provides a reactive site for further functionalization, allowing for its incorporation into more

complex molecular scaffolds. This guide aims to provide a comprehensive overview of its

known physical and chemical properties.

Core Physical and Chemical Properties
Based on available data, the fundamental properties of N-Boc-2-(1-iminoethyl)hydrazine
have been identified. However, it is critical to note that detailed experimental data for several

key physical properties, such as melting point, boiling point, and solubility, are not readily
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available in published literature or chemical databases. The information that has been

consistently reported is summarized below.

Property Value Source(s)

Molecular Formula C₇H₁₅N₃O₂ [1]

Molecular Weight 173.21 g/mol [1]

CAS Number 851535-08-5 [1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Experimental Protocols
A thorough search of scientific literature and chemical databases did not yield specific, detailed

experimental protocols for the synthesis, purification, or analysis of N-Boc-2-(1-
iminoethyl)hydrazine. General synthetic routes for similar N-Boc protected hydrazines

typically involve the reaction of a corresponding hydrazine with di-tert-butyl dicarbonate (Boc

anhydride) under basic conditions. However, a precise, validated protocol for this specific

compound is not publicly documented.

Spectral Data
Comprehensive spectral data, including Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR),

Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are essential for the unambiguous

identification and characterization of a chemical compound. At present, no published

experimental spectral data for N-Boc-2-(1-iminoethyl)hydrazine could be located.

Signaling Pathways and Biological Activity
There is currently no information available in scientific literature to suggest a direct role of N-
Boc-2-(1-iminoethyl)hydrazine in any specific signaling pathways or its characterized
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biological activity. Its utility is primarily documented as a synthetic intermediate for the creation

of more complex molecules that may have biological relevance.

Logical Workflow for Characterization
Given the absence of detailed experimental data, a logical workflow for the complete

characterization of N-Boc-2-(1-iminoethyl)hydrazine would be required upon its synthesis or

acquisition. This workflow is outlined in the diagram below.

Figure 1. Proposed Experimental Workflow for the Characterization of N-Boc-2-(1-Iminoethyl)hydrazine
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Figure 1. Proposed Experimental Workflow

Conclusion
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While the basic chemical identity of N-Boc-2-(1-iminoethyl)hydrazine is established, a

comprehensive technical profile is currently incomplete due to the lack of publicly available

experimental data. For researchers and drug development professionals intending to utilize this

compound, in-house characterization according to the workflow outlined above is strongly

recommended to ensure the quality and suitability of the material for its intended application.

This document will be updated as new information becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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